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Introduction

PD 174265 is a potent, cell-permeable, and reversible ATP-competitive inhibitor of the
Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2] With an ICso value of 450 pM,
it serves as a highly selective tool for studying EGFR-mediated signaling pathways and for
potential applications in antitumor research.[1][2] Its reversible nature makes it a valuable
compound for comparative studies with irreversible EGFR inhibitors.[3] This document provides
detailed protocols for the preparation of PD 174265 stock solutions and summarizes its key

chemical and biological properties.

Data Presentation

Chemical and Physical Properties of PD 174265
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Property Value Source
Molecular Formula C17H15BrN4O [1114]
Molecular Weight 371.23 g/mol [1]
CAS Number 216163-53-0 [11[4]
Appearance Yellow solid [1]
Purity >97% (HPLC) [1]
DMSO: 200 mg/mL][1][2], 100
Solubility mM[4], 10 mg/mL[3] DMF: 30 Multiple Sources

mg/mL[3] Ethanol: 1 mg/mL][3]

Storage Temperature -20°C [11[3][4]
Biological Activity
Target ICs0 Source

EGFR Tyrosine Kinase

0.45 nM (450 pM)

[1](21[4]

EGF-induced Tyrosine

Phosphorylation in cells

39 nM

[3]

Heregulin-induced Tyrosine

Phosphorylation in cells

220 nM

[3]

Experimental Protocols

Protocol for Preparing PD 174265 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of PD 174265 in DMSO.

Materials:

o PD 174265 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials
Calibrated micropipettes and sterile tips
Vortex mixer

Analytical balance

Procedure:

Acclimatization: Before opening, allow the vial of PD 174265 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
desired amount of PD 174265 powder. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 0.371 mg of PD 174265 (Molecular Weight = 371.23 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the PD 174265 powder. To continue the example, add 100 pL of DMSO to the
0.371 mg of powder to achieve a final concentration of 10 mM.

Solubilization: Close the tube tightly and vortex thoroughly for 1-2 minutes until the
compound is completely dissolved. Gentle warming in a water bath (37°C) for a few minutes
can aid in dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock
solution into smaller, single-use volumes in sterile cryovials.[1][2]

Storage: Store the aliquoted stock solutions at -20°C.[1][3][4] When stored properly, stock
solutions are stable for up to 3 months.[1][2]

Note on Solvent Choice: While PD 174265 is soluble in DMF and to a lesser extent in ethanol,

DMSO is the most commonly used solvent for preparing high-concentration stock solutions.[1]

[3][4] Ensure the final concentration of the solvent in your experimental system is compatible

with your cells or assay.
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Mandatory Visualizations

Mechanism of Action: Inhibition of EGFR Signaling

PD 174265 acts as an ATP-competitive inhibitor of the EGFR tyrosine kinase. Upon binding of
a ligand such as Epidermal Growth Factor (EGF), the EGFR dimerizes and autophosphorylates
its tyrosine residues, initiating downstream signaling cascades that regulate cell proliferation,
survival, and differentiation. PD 174265 binds to the ATP-binding pocket of the EGFR kinase
domain, preventing ATP from binding and thereby inhibiting autophosphorylation and the
subsequent activation of downstream pathways.
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Caption: EGFR Signaling Pathway Inhibition by PD 174265.

Experimental Workflow: PD 174265 Stock Solution Preparation
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The following diagram illustrates the key steps involved in the preparation of a PD 174265
stock solution.
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Caption: Workflow for Preparing PD 174265 Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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